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Compound of Interest

Ethyl 3-Phenylpiperidine-4-
Compound Name:

carboxylate Hydrochloride
CAS No.: 859964-76-4

Cat. No.: B1449168

Get Quote

Executive Summary & Chemical Identity

Ethyl 3-Phenylpiperidine-4-carboxylate HCl is a 3,4-disubstituted piperidine derivative. It is
structurally distinct from Pethidine (Meperidine), which is the 4-phenyl-4-carboxylate
regioisomer. The 3,4-substitution pattern introduces stereochemical complexity, specifically cis
and trans diastereomers. This guide focuses on the cis-isomer, which is frequently the
thermodynamically favored product in catalytic hydrogenation routes and the biologically
relevant scaffold in many opioid receptor ligands.

Chemical Profile
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Property Specification

Ethyl (3R,4S)-3-phenylpiperidine-4-carboxylate
UPAC Name hyd)r/of:hlorid()a (r:cem?i:;) i '
Common Name 3-Phenyl-4-carboethoxypiperidine HCI
Molecular Formula C14H1oNO2[1][2][3][4][5][6] - HCI
Molecular Weight 269.77 g/mol (Salt); 233.31 g/mol (Free Base)
CAS (Free Base) 1421453-08-6 (cis-isomer specific)
Appearance White to off-white crystalline solid
Solubility Soluble in Water, Methanol, DMSO; sparingly

soluble in Acetone

Structural Visualization

The following diagram illustrates the cis-configuration (3,4-relationship) and the numbering
scheme used for spectral assignment.

HCI

Stereochemistry: Cis (3R,4S)

Click to download full resolution via product page

Figure 1: Connectivity and numbering of the Ethyl 3-Phenylpiperidine-4-carboxylate scaffold.[2]
The cis-relationship between the Phenyl (C3) and Ester (C4) groups is critical for NMR
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interpretation.

Spectroscopic Characterization Protocols
Nuclear Magnetic Resonance (NMR)

Experimental Protocol: Dissolve 10-15 mg of the HCI salt in 0.6 mL of DMSO-ds (preferred for
salt solubility) or CDCIs (requires neutralization with Na=COs for free base analysis). The data
below refers to the HCI salt in DMSO-des, where ammonium protons are visible and alpha-

protons are deshielded.

'H NMR Data (500 MHz, DMSO-ds)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Position

Shift (5
ppm)

Multiplicity

Integration

Coupling (J
Hz)

Assignment
Logic

NH2*

9.20 - 9.50

Broad s

2H

Ammonium
protons (salt

form).

Ar-H

7.20 - 7.40

Multiplet

5H

Phenyl ring

protons.

OCH:2

3.95

Quartet

2H

7.1

Ester
methylene

(distinctive).

H-2 eq

3.55

1H

125,4.0

Deshielded
by N* and Ph

ring.

H-6 eq

3.35

D-D

1H

12.5,4.0

Alpha to N*.

H-3 (ax)

3.15

1H

Diagnostic:
Small J
indicates cis
relative to H-
4.

H-4 (eq)

2.95

Multiplet

1H

Alpha to
Carbonyl.

H-2 ax

2.85

Triplet

1H

12.5

Geminal
coupling

dominant.

H-6 ax

2.70

Triplet

1H

125

Geminal
coupling
dominant.

1.80-2.10

Multiplet

2H

Piperidine
ring

methylene.

© 2026 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

CHs 0.98 Triplet

Ester methyl
3H 7.1 )
terminal.

Expert Insight (Stereochemistry): The coupling constant between H-3 and H-4 is the primary

diagnostic tool.

e Cis-isomer: H-3 (axial) and H-4 (equatorial) typically display a small coupling constant (Js,4 =

3-5 Hz).

e Trans-isomer: H-3 (axial) and H-4 (axial) would display a large diaxial coupling (Jz,4« = 10-12

Hz).

13C NMR Data (125 MHz DMSO-ds)

Shift (6 ppm) Assignment
172.5 C=0 (Ester Carbonyl)
141.2 Ar-C (Ipso carbon of Phenyl)

128.8, 127.5, 126.9

Ar-C (Ortho, Meta, Para)

60.5 O-CH:z (Ester ethyl group)
47.8 C-2 (Alpha to N, deshielded)
44.2 C-6 (Alpha to N, deshielded)
42.5 C-3 (Benzylic methine)

40.1 C-4 (Alpha to Carbonyl)
26.5 C-5 (Ring methylene)

14.2 CHs (Ester methyl)
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Mass Spectrometry (MS)

Method: Electron lonization (El, 70 eV) or ESI-MS (Positive Mode). Molecular lon: 233 m/z
(Free base [M]* in EI) or 234 m/z ([M+H]* in ESI).

Fragmentation Pathway (EI)

The fragmentation is dominated by alpha-cleavage adjacent to the nitrogen atom and the ester
group.

Molecular lon [M+]
m/z 233

enzyl Frag.

Base Peak Tropylium lon
(Loss of Ester) (C7HT7+)

Immonium lon
(Ring Cleavage)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron lonization (EI) mass
spectrometry.

e m/z 233: Molecular ion (weak in El, strong [M+H] in ESI).

e m/z 160: Loss of the ethoxycarbonyl group (-COOEt). This is often the base peak or a major
fragment.[7]

e m/z 91: Tropylium ion (C7H7*), characteristic of the benzyl/phenyl moiety.

e m/z 42/44: Lower mass fragments typical of piperidine ring disintegration.
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Infrared Spectroscopy (IR)

Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Wavenumber (cm~?) Functional Group Description

Broad, strong band

characteristic of amine salts

2400 — 3000 N-H* Stretch _ _

(@ammonium). Overlaps with C-

H stretches.

Sharp, strong ester carbonyl
1730 - 1745 C=0 Stretch peak. Crucial for confirming the

carboxylate moiety.

) Skeletal vibrations of the

1600, 1495 C=C Aromatic ]

phenyl ring.

Ester C-O-C stretching
1150 — 1250 C-O Stretch o

vibrations.

Out-of-plane bending (oop) for
700, 750 C-H Bending monosubstituted benzene

(confirming the phenyl group).

Quality Control & Impurity Profiling

When synthesizing or sourcing this compound, three primary impurities must be monitored:
» Hydrolysis Product (Acid): 3-Phenylpiperidine-4-carboxylic acid.

o Detection: Disappearance of ethyl signals (triplet/quartet) in NMR; Broad O-H stretch in IR
(3000-3500 cm™1).

e Trans-Isomer: Thermodynamic impurity.
o Detection: Check *H NMR for large coupling constant (J > 10 Hz) at H-3.

o Aromatized Pyridine: Ethyl 3-phenylpyridine-4-carboxylate.
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o Detection: Downfield aromatic protons (6 8.0-9.0 ppm) in NMR; M-4 peak in MS (m/z
229).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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